Cas no 61718-80-7 (Fluvoxketone)

• Product Name: Fluvoxketone
• CAS No: 61718-80-7
• MF: C₁₃H₁₅F₃O₂
• MW: 260.252214670181
• MDL: MFCD06658173
• CID: 57727
• PubChem ID: 527103
• Update Time: 2025-04-18

Fluvoxketone Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-1-[4-(trifluoromethyl)phenyl]-1-pentanone
• 5-METHOXY-4'-(TRIFLUOROMETHYL)-VALEROPHENONE
• MECO
• Fluvoxamine Intermediate
• MFPT
• (E)-5-METHOXY-1-[4-(TRIFLUOROMETHYL)PHENYL]-1-PENTANONE
• (4-METHOXYBUTYL)(4-TRIFLUOROMETHYLPHENYL)METHANONE
• 5-Methoxy-1-(4-Trifluoromethylphenyl)Pentanone
• 6-(1-bromoethane)-4-chloro-5-fluoro pyrimidine (intermediate of voriconazole)
• 1-Pentanone, 5-methoxy-1-[4-(trifluoromethyl)phenyl]-
• 5-Methoxy-4''-(trifluoromethyl)-valerophenone
• Fluvoxketone
• 5-Methoxy-1-(4-(trifluoromethyl)phenyl)pentan-1-one
• 4-trifluoromethyl-5-methoxy-valerophenone
• 5-Methoxy-1-[4-(trifluoromethyl)-phenyl]-1-pentanone
• 5-methoxy-1-[4-(trifluoromethyl)phenyl]pentan-1-one
• 5-Methoxy-4'-(trifluoromethyl)valerophenone
• Fluvoxamine (ketone)
• VYKSRLDHXQURKA-UHFFFAOYSA-N
• 5-Methoxy-1-(4-trifluoromethyl-phenyl)-pentan-1-one
• 8D8A03845N
• KSC
• C13H15F3O2
• 5-methoxy-4'-trifluoromethylvalerophenone
• EN300-7375732
• FLUVOXAMINE MALEATE IMPURITY, 5-METHOXY-4'-(TRIFLUOROMETHYL)VALEROPHENONE KETONE- [USP IMPURITY]
• Fluvoxamine Maleate Imp. D (EP); Fluvoxamine Imp. D (EP); 5-Methoxy-1-[4-(trifluoromethyl)phenyl]-1-pentanone; Fluvoxketone; Fluvoxamine Maleate Impurity D; Fluvoxamine Impurity D
• 5-methoxy-1-(4-(trifluoromethyl)phenyl)pentan-1-one;Fluvoxketone
• MFCD06658173
• PS-7367
• BCP10170
• UNII-8D8A03845N
• 61718-80-7
• A8549
• NS00077896
• Q27270215
• CS-0103012
• Q-101520
• AC-1407
• FT-0640783
• DTXSID60210724
• C75897
• 5-METHOXY-4'-(TRIFLUOROMETHYL)VALEROPHENONE KETONE
• Fluvoxamine Impurity D
• SCHEMBL2671567
• 1-PENTANONE, 5-METHOXY-1-(4-(TRIFLUOROMETHYL)PHENYL)-
• 5-methoxy-1-(4-(trifluoromethyl)phenyl)-1-pentanone
• FLUVOXAMINE MALEATE IMPURITY D [EP IMPURITY]
• AKOS005064032
• 5-Methoxy-4-Trifluoromethyl Valerophenone
• Z2065531078
• EC 425-000-1
• DB-001107

• MDL： MFCD06658173
• Inchi： 1S/C13H15F3O2/c1-18-9-3-2-4-12(17)10-5-7-11(8-6-10)13(14,15)16/h5-8H,2-4,9H2,1H3
• InChI Key： VYKSRLDHXQURKA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(CCCCOC)=O)(F)F

Computed Properties

• Exact Mass: 260.10200
• Monoisotopic Mass: 260.10241420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3

Experimental Properties

• Color/Form: White solid
• Density: 1.147
• Melting Point: 50-52°C
• Boiling Point: 318.7°C at 760 mmHg
• Flash Point: 141.8 °C
• Refractive Index: 1.454
• PSA: 26.30000
• LogP: 3.70480

Fluvoxketone Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 3077 9 / PGIII
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones